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Compound of Interest

Compound Name: 1-Bromo-4-chlorobenzene-d4

Cat. No.: B591516 Get Quote

An In-depth Technical Guide on the Material Safety Data Sheet (MSDS) for 1-Bromo-4-
chlorobenzene-d4

For the attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and hazardous

properties of 1-Bromo-4-chlorobenzene-d4. The information presented is aggregated from

various safety data sheets and is intended to provide researchers and laboratory personnel

with the necessary information to handle this chemical safely. Note that while the primary

subject is the deuterated form (d4), much of the available safety data is for the non-deuterated

analogue, 1-Bromo-4-chlorobenzene, which is expected to have very similar properties.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 1-Bromo-4-

chlorobenzene and its deuterated form.
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Property Value Source

Chemical Name 1-Bromo-4-chlorobenzene-d4 [1]

CAS Number 134415-42-2 [1]

Molecular Formula C₆D₄BrCl [1]

Molecular Weight 195.48 g/mol [1]

Appearance White to off-white solid [2]

Purity ≥98% [1]

Melting Point
64 - 67 °C / 147.2 - 152.6 °F

(for non-deuterated)
[3]

Boiling Point
196 °C / 385 °F (for non-

deuterated)

Flash Point
> 100 °C / > 212 °F (for non-

deuterated)
[3]

Specific Gravity 1.651 (for non-deuterated) [3]

Hazard Identification and Classification
This substance is considered hazardous. The following table outlines its classification and

associated hazard statements.
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Hazard
Classification

Code Description Source

Skin Irritation H315 Causes skin irritation [4]

Eye Irritation H319
Causes serious eye

irritation
[4]

Specific target organ

toxicity — single

exposure

H335
May cause respiratory

irritation
[4]

Acute oral toxicity Category 4 Harmful if swallowed [3]

Acute Inhalation

Toxicity
Category 4 Harmful if inhaled [3]

Experimental Protocols: Emergency Procedures
Detailed methodologies for handling emergency situations are crucial for laboratory safety.

First Aid Measures
If Inhaled: Move the person into fresh air. If they are not breathing, give artificial respiration.

Consult a physician.[4]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash off with soap

and plenty of water. Consult a physician.[4]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[4] If contact lenses are present, remove them if it is easy to do so and

continue rinsing.[3]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water and consult a physician.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]
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Specific Hazards: Hazardous decomposition products formed under fire conditions include

carbon oxides, hydrogen chloride gas, and hydrogen bromide gas.[5]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[4]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation and avoid

breathing vapors, mist, or gas. Ensure adequate ventilation.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel the material. Keep in suitable, closed containers for disposal.[4]

Visualized Workflow: Accidental Spill Response
The following diagram outlines the logical steps to be taken in the event of an accidental spill of

1-Bromo-4-chlorobenzene-d4.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.cdnisotopes.com/media/catalog/product/d/-/d-1939_3.pdf
https://www.cdhfinechemical.com/images/product/msds/37_972914083_1-Bromo-4-Chlorobenzene-CASNO-106-39-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_972914083_1-Bromo-4-Chlorobenzene-CASNO-106-39-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_972914083_1-Bromo-4-Chlorobenzene-CASNO-106-39-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_972914083_1-Bromo-4-Chlorobenzene-CASNO-106-39-8-MSDS.pdf
https://www.benchchem.com/product/b591516?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling an Accidental Spill

Spill Occurs

Evacuate Personnel to a Safe Area

Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Prevent entry into drains)

Clean Up Dry Material
(Sweep or vacuum)

If Solid

Clean Up Wet Material
(Absorb with inert material)

If Liquid/Solution

Place in a Labeled, Sealed Container for Disposal

Decontaminate the Area

Spill Managed

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for a safe and effective response to an accidental

chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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